Cas no 61830-00-0 (2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-)

• Product Name: 2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-
• CAS No: 61830-00-0
• MF: C₇H₅NO₄S₂
• MW: 231.24889922142
• CID: 465158
• PubChem ID: 12361215
• Update Time: 2025-04-19

2,6-Pyridinedicarboxylic acid, 3,5-dimercapto- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-
• 3,5-bis(sulfanyl)pyridine-2,6-dicarboxylic acid
• 61830-00-0
• CHEMBL3244507
• DTXSID90494090

• Inchi： 1S/C7H5NO4S2/c9-6(10)4-2(13)1-3(14)5(8-4)7(11)12/h1,13-14H,(H,9,10)(H,11,12)
• InChI Key： UDXIWYRHEFNBCT-UHFFFAOYSA-N
• SMILES： SC1=CC(=C(C(=O)O)N=C1C(=O)O)S

Computed Properties

• Exact Mass: 230.96605
• Monoisotopic Mass: 230.96599999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 87.49